Cas no 1797781-06-6 (N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide)

• Product Name: N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide
• CAS No: 1797781-06-6
• MF: C₁₅H₁₇N₅O
• MW: 283.328382253647
• CID: 5802713
• PubChem ID: 75519053
• Update Time: 2025-07-01

N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide
• 1797781-06-6
• AKOS033488958
• CHEMBL4906570
• N-(1-cyano-2-methylcyclopentyl)-3-methylimidazo[4,5-b]pyridine-6-carboxamide
• EN300-6577436
• Z1636625894

• Inchi： 1S/C15H17N5O/c1-10-4-3-5-15(10,8-16)19-14(21)11-6-12-13(17-7-11)20(2)9-18-12/h6-7,9-10H,3-5H2,1-2H3,(H,19,21)
• InChI Key： JTKQKMKOLMFUJG-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C(=C1)N=CN2C)NC1(C#N)CCCC1C

Computed Properties

• Exact Mass: 283.14331018g/mol
• Monoisotopic Mass: 283.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide

Introduction to N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide (CAS No. 1797781-06-6)

N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1797781-06-6, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a fused imidazopyridine core, which is a common motif in many bioactive molecules, making it an intriguing subject for medicinal chemists.

The structural framework of N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide consists of a cyclopentyl ring substituted with a cyano group and a methyl group, attached to an imidazopyridine scaffold. This particular arrangement of functional groups contributes to the compound's potential biological activity. The presence of the cyano group at the 1-position of the cyclopentyl ring introduces a polar region that can interact with biological targets, while the methyl group at the 3-position of the imidazopyridine ring may enhance binding affinity through steric and electronic effects.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their demonstrated efficacy in various pharmacological applications. These compounds have shown promise as inhibitors of enzymes and receptors involved in inflammatory pathways, making them relevant for the development of anti-inflammatory drugs. Additionally, imidazopyridines have been explored as potential treatments for neurological disorders, cancer, and infectious diseases. The specific derivative N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide is being investigated for its potential role in modulating these pathways.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple binding sites. The fused heterocyclic system provides numerous opportunities for hydrogen bonding and hydrophobic interactions with proteins and nucleic acids. This feature is particularly important in drug design, as it can lead to higher affinity and selectivity. Furthermore, the compound's structural complexity allows for fine-tuning of its pharmacological properties through chemical modifications.

Recent studies have highlighted the importance of understanding the three-dimensional structure of bioactive molecules to optimize their pharmacological activity. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict how N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide interacts with its target proteins. These studies have provided valuable insights into the compound's binding mode and have guided the design of more potent derivatives.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the imidazopyridine core, followed by functional group transformations such as nitrile formation and amide bond construction. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been utilized to improve efficiency and scalability.

In addition to its synthetic challenges, N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide presents opportunities for drug delivery system integration. The compound's structural features make it amenable to formulation into various delivery matrices, such as nanoparticles or liposomes, which can enhance its bioavailability and targeted action. These formulations are particularly relevant for treating diseases where systemic delivery is required.

Preclinical studies are currently underway to evaluate the safety and efficacy of this compound in animal models. Initial results have shown encouraging signs of biological activity in vitro and in vivo. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. These findings are supported by mechanistic studies that elucidate how the compound exerts its effects at a molecular level.

The development of new therapeutic agents relies heavily on collaboration between academic researchers and industry scientists. N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide exemplifies this synergy, as it represents a joint effort between academic laboratories and pharmaceutical companies to discover novel bioactive molecules. Such collaborations are essential for translating laboratory discoveries into clinical applications.

The future prospects for this compound are promising, with ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in chemical biology and high-throughput screening technologies are expected to accelerate the discovery process further. Additionally, computational modeling will continue to play a crucial role in guiding synthetic efforts and predicting biological activity.

In conclusion, N-(1-cyano-2-methylcyclopentyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide (CAS No. 1797781-06-6) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique properties make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.